Cas no 81581-95-5 (2,1,3-Benzoxadiazole, 4,7-dinitro-)

• Product Name: 2,1,3-Benzoxadiazole, 4,7-dinitro-
• CAS No: 81581-95-5
• MF: C₆H₂N₄O₅
• MW: 210.103880405426
• CID: 703669
• PubChem ID: 601892
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,7-dinitro-
• 4,7-dinitro-2,1,3-benzoxadiazole
• 4,7-Dinitro-2,1,3-benzoxadiazole #
• 4,7-Dinitro-benzo[1,2,5]oxadiazole
• NKCFZRHQEISCBG-UHFFFAOYSA-N
• DTXSID20345102
• 81581-95-5
• SCHEMBL7052057

• Inchi： 1S/C6H2N4O5/c11-9(12)3-1-2-4(10(13)14)6-5(3)7-15-8-6/h1-2H
• InChI Key： NKCFZRHQEISCBG-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.00251918g/mol
• Monoisotopic Mass: 210.00251918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų